molecular formula C11H9ClO3 B1503129 Ethyl 5-chloro-1-benzofuran-3-carboxylate CAS No. 899795-65-4

Ethyl 5-chloro-1-benzofuran-3-carboxylate

Cat. No. B1503129
CAS RN: 899795-65-4
M. Wt: 224.64 g/mol
InChI Key: CQHDKISUMTVOSI-UHFFFAOYSA-N
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Description

Ethyl 5-chloro-1-benzofuran-3-carboxylate is a chemical compound that belongs to the class of benzofurans . Benzofurans are a class of compounds that are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .


Synthesis Analysis

The synthesis of benzofuran derivatives often involves the condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling . The benzofuran based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine, and the ethyl 5-nitrobenzofuran-2-carboxylate was obtained in good yields and purity .


Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are complex and varied. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives, including Ethyl 5-chloro-1-benzofuran-3-carboxylate, have shown potential anticancer activity . They have been found to inhibit the growth of various types of cancer cells . For example, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .

Antibacterial Properties

Benzofuran compounds have been found to exhibit strong antibacterial activities . This makes them potential candidates for the development of new antibacterial drugs.

Antioxidative Properties

Benzofuran derivatives also possess antioxidative properties . They can neutralize harmful free radicals in the body, potentially preventing various health conditions related to oxidative stress.

Antiviral Properties

Some benzofuran compounds have shown antiviral activities . For instance, a novel macrocyclic benzofuran compound has demonstrated anti-hepatitis C virus activity .

Inhibition of Hypoxia-Inducible Factor (HIF-1) Pathway

Certain benzofuran derivatives have been designed and synthesized to inhibit the hypoxia-inducible factor (HIF-1) pathway . This pathway is involved in the carcinogenesis of tumor protein (p53) .

Synthesis of Complex Benzofuran Derivatives

Benzofuran is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . Its core has been used by medicinal chemists to synthesize new derivatives that can be applied to a variety of disorders .

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents .

Mechanism of Action

This compound, like other benzofuran derivatives, holds promise for potential applications in various aspects of biomedicine .

properties

IUPAC Name

ethyl 5-chloro-1-benzofuran-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9ClO3/c1-2-14-11(13)9-6-15-10-4-3-7(12)5-8(9)10/h3-6H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CQHDKISUMTVOSI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=COC2=C1C=C(C=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9ClO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90693501
Record name Ethyl 5-chloro-1-benzofuran-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90693501
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

224.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 5-chloro-1-benzofuran-3-carboxylate

CAS RN

899795-65-4
Record name Ethyl 5-chloro-1-benzofuran-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90693501
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 899795-65-4
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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